Cas no 1697997-92-4 (ethyl 2,5-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate)

• Product Name: ethyl 2,5-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate
• CAS No: 1697997-92-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5841521
• PubChem ID: 136710386
• Update Time: 2025-05-24

ethyl 2,5-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,5-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate
• EN300-1118755
• 1697997-92-4
• ethyl 2,5-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate

• Inchi： 1S/C11H17N3O2/c1-4-16-10(15)9-5-12-11-13-7(2)6-14(11)8(9)3/h6,8-9H,4-5H2,1-3H3,(H,12,13)
• InChI Key： KGVIRYGYDVMJJT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC2=NC(C)=CN2C1C)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl 2,5-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate

Comprehensive Overview of Ethyl 2,5-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate (CAS No. 1697997-92-4)

The compound ethyl 2,5-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate (CAS No. 1697997-92-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[1,2-a]pyrimidine core, has garnered attention for its versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "imidazo[1,2-a]pyrimidine derivatives uses" and "CAS 1697997-92-4 applications."

Chemically, ethyl 2,5-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate belongs to the class of fused bicyclic compounds, combining imidazole and pyrimidine rings. This structural motif is increasingly studied for its bioactivity, particularly in modulating enzyme function and receptor interactions. Researchers exploring "small molecule inhibitors" or "heterocyclic scaffolds for drug design" often encounter this compound due to its balanced lipophilicity and hydrogen-bonding capacity. Its ethyl ester group further enhances solubility, making it a practical intermediate in synthetic chemistry.

In the context of current trends, the demand for imidazo[1,2-a]pyrimidine-based compounds has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. A 2023 study highlighted derivatives of this scaffold as promising candidates for addressing antibiotic resistance—a top-priority global health challenge. Searches like "imidazo[1,2-a]pyrimidine antimicrobial activity" reflect this interest. Additionally, the compound’s CAS registry number (1697997-92-4) is frequently queried in patent databases, underscoring its commercial relevance.

Synthetic routes to ethyl 2,5-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate typically involve multicomponent reactions or cyclization strategies. Recent innovations in green chemistry have optimized these processes, reducing hazardous byproducts—a response to the growing focus on "sustainable synthesis" in the chemical industry. Analytical techniques such as NMR and HPLC confirm its purity, while computational studies predict its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles, aligning with the rise of "in silico drug discovery."

Beyond pharmaceuticals, this compound’s photophysical properties are explored for organic electronics, resonating with searches like "imidazo[1,2-a]pyrimidine materials science." Its adaptability exemplifies the convergence of medicinal and materials chemistry—an interdisciplinary hotspot. As research progresses, CAS 1697997-92-4 continues to inspire innovations, from targeted therapies to functional materials, cementing its status as a valuable building block in modern science.